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Compound of Interest

Compound Name: Nopol

Cat. No.: B044374 Get Quote

A Comparative Guide to Nopol, Linalool, and
Geraniol in Fragrance Applications
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the terpene alcohols nopol, linalool, and

geraniol, focusing on their performance and characteristics in fragrance applications. The

information is supported by physicochemical data and established experimental protocols

relevant to the fragrance industry.

Quantitative Data Summary
The selection of a fragrance ingredient is heavily influenced by its physical, chemical, and

olfactory properties. The tables below summarize key quantitative data for nopol, linalool, and

geraniol to facilitate a direct comparison.

Table 1: Comparison of Physicochemical Properties
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Property Nopol Linalool Geraniol

Molecular Formula C₁₁H₁₈O[1] C₁₀H₁₈O[2][3] C₁₀H₁₈O[4][5]

Molecular Weight 166.26 g/mol [1] 154.25 g/mol [2][3] 154.25 g/mol [4][6]

Appearance
Colorless viscous

liquid[1]
Colorless liquid[2][7]

Colorless to pale

yellow oily liquid[6][8]

Boiling Point 230-240 °C[1] 198-199 °C[3][9] 229-230 °C[4][8]

Flash Point ~95-101 °C[1] 75-81 °C[2][3] 108 °C[6][10]

Vapor Pressure Not available
0.225 mmHg @

20°C[2]

~0.2 mmHg @

20°C[4]

Solubility

Insoluble in water;

soluble in organic

solvents and oils[1]

Slightly soluble in

water; soluble in

ethanol and oils[7]

Low solubility in water;

soluble in organic

solvents[9][11]

Table 2: Comparison of Olfactory Properties
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Property Nopol Linalool Geraniol

Odor Profile

Fresh, woody, floral,

with pine and slightly

rosy notes.

Floral, woody, with

light citrus and spicy

notes.[9] Described as

resembling French

lavender or lily of the

valley.[9]

Sweet, warm, rose-

like, with citrus and

fruity nuances.[6][8]

Enantiomer Scent

Profile

Not

applicable/commonly

used as a racemate.

(R)-(-): Woody,

lavender-like[9]--

INVALID-LINK--12-(+):

Sweet, floral,

petitgrain-like[9][12]

Not

applicable/primarily

used as the trans-

isomer.

Odor Threshold (in

air)

Data not widely

available.

Very low. Average of

3.2 ng/L.[13][14]

Enantiomers differ

significantly: (R)-(-) at

0.8 ppb vs. (S)-(+) at

7.4 ppb.[9][12]

Low. Detection

threshold reported

between 4 to 75 ppb.

[6][15]

Typical Use in

Fragrance

Adds freshness and

longevity to floral-

woody scents. Stable

in high-temperature

and alkaline products

like detergents.

A versatile top-to-

middle note used

widely across

fragrance types for

brightness and a

universal floral

character.[9]

A key floral backbone

material, especially in

rose accords. More

tenacious than

linalool.[8]

Experimental Protocols
The evaluation of fragrance ingredients relies on a combination of analytical chemistry and

human sensory perception. Below are detailed methodologies for key experiments used to

characterize and compare materials like nopol, linalool, and geraniol.
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This protocol is designed to quantitatively characterize the olfactory profile of a fragrance

ingredient.[16]

Objective: To identify and quantify the distinct sensory attributes of a fragrance material.

Panel Selection: A panel of 8-12 individuals is selected based on their demonstrated sensory

acuity. Panelists are trained to identify and rate the intensity of specific aroma descriptors

(e.g., "floral," "woody," "citrus") using reference standards.[17]

Sample Preparation: The terpene alcohols are diluted to a standardized, non-irritating

concentration in a neutral solvent (e.g., ethanol, diethyl ether). Samples are presented in

coded, identical containers to blind the panelists.

Evaluation Procedure:

Panelists operate in a controlled environment with consistent temperature, humidity, and

no interfering odors.[17]

They assess the intensity of predefined sensory descriptors on a structured scale (e.g., a

15-point line scale from "not perceptible" to "very strong").

A palate cleanser (e.g., unsalted crackers, water, or smelling one's own skin) is used

between samples to prevent olfactory fatigue.[18]

Data Analysis: Intensity ratings are collected and statistically analyzed, typically using

Analysis of Variance (ANOVA), to identify significant differences in the sensory profiles of the

compounds.

Odor Threshold Determination via Gas
Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capability of gas chromatography

with the sensitivity of the human nose to determine the odor potency of individual volatile

compounds.[19]

Objective: To determine the lowest concentration of a substance detectable by the human

sense of smell (the odor detection threshold).[20][21]
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Methodology:

Sample Preparation: A series of dilutions of the analyte (e.g., linalool) are prepared in a

high-purity solvent.[14]

GC Separation: A precise volume of each dilution is injected into a gas chromatograph,

which separates the compounds based on their volatility and interaction with the GC

column.

Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a

chemical detector (e.g., a Mass Spectrometer, MS), while the other is directed to a heated

sniffing port.

Olfactory Detection: A trained panelist (or panel) sniffs the effluent from the sniffing port

and indicates when an odor is detected. The lowest concentration that elicits a response

from 50% of the panel is typically defined as the odor threshold.[14][22]

Data Analysis: The results from the chemical detector confirm the identity of the compound

being smelled, and the panelist's response at each dilution level is used to calculate the

threshold value, often expressed in ng/L (in air) or ppb.[13]

Volatility and Longevity Assessment via Headspace (HS)
Analysis
Headspace analysis is used to measure the volatile compounds being emitted from a sample

over time, providing crucial data on a fragrance's diffusion and longevity on a substrate like skin

or fabric.[23][24]

Objective: To evaluate the evaporation profile and substantivity (longevity) of a fragrance

ingredient from a specific substrate.

Methodology (HS-SPME-GC-MS):

Sample Application: A standardized amount of the fragrance material is applied to a

substrate (e.g., filter paper, fabric, or a skin simulant) and placed inside a sealed

headspace vial.[25][26]
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Equilibration & Extraction: The vial is maintained at a constant temperature (e.g., 37°C to

simulate skin) for a set period. A Solid Phase Microextraction (SPME) fiber is then

exposed to the headspace (the air above the sample) for a defined time to adsorb the

volatile molecules.[23]

Analysis: The SPME fiber is retracted and immediately inserted into the injector of a GC-

MS system. The adsorbed volatiles are thermally desorbed, separated on the GC column,

and identified and quantified by the MS.[25]

Temporal Measurement: To assess longevity, this process is repeated at multiple time

points (e.g., T=0, 1h, 2h, 4h, 8h).[18]

Data Interpretation: A decrease in the concentration of the target compound in the

headspace over time indicates its rate of evaporation. More tenacious compounds will be

detectable for longer periods.

Fragrance Stability Testing
Stability testing is essential to ensure a fragrance ingredient maintains its intended character

and safety within a product formulation throughout its shelf life.[27]

Objective: To evaluate the physical and chemical stability of the fragrance ingredient under

various environmental stresses.[28]

Protocols:

Accelerated Stability (Thermal Stress): The ingredient, both alone and within a product

base, is stored at elevated temperatures (e.g., 40-50°C) for a period of several weeks to

months. This simulates long-term aging under normal conditions.[27]

Light Exposure (Photostability): Samples are exposed to controlled UV and visible light

sources to determine if the ingredient degrades or causes discoloration. This is critical for

products in transparent packaging.[27]

Freeze-Thaw Cycling: Samples are subjected to repeated cycles of freezing and thawing

to assess their stability under fluctuating temperature conditions, which can occur during

shipping and storage.[27]
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Evaluation: At regular intervals, samples are evaluated for changes in color, clarity, viscosity,

and, most importantly, odor profile, often using both sensory panels and analytical methods

like GC-MS.[29]

Mandatory Visualizations
The following diagrams illustrate the workflows for the experimental protocols described above.

Phase 1: Characterization

Phase 2: Performance Testing

Phase 3: Final Assessment
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Click to download full resolution via product page

Caption: General workflow for fragrance performance evaluation.
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Caption: Experimental workflow for Headspace (HS-SPME-GC-MS) analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b044374?utm_src=pdf-body-img
https://www.benchchem.com/product/b044374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection

Prepare Serial Dilutions
of Fragrance Ingredient

Inject Sample into GC

Gas Chromatography Column
(Compound Separation)

Effluent Splitter

Mass Spectrometer (MS)
(Chemical Identification)

50%

Olfactometry Port
(Human Sensory Detection)

50%

Correlate MS Data with
Sensory Response

Determine Odor
Detection Threshold

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b044374?utm_src=pdf-body-img
https://www.benchchem.com/product/b044374?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Nopol | C11H18O | CID 31408 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ScenTree - Linalool (CAS N° 78-70-6) [scentree.co]

3. essencejournal.com [essencejournal.com]

4. ゲラニオール 98% | Sigma-Aldrich [sigmaaldrich.com]

5. ScenTree - Geraniol (CAS N° 106-24-1) [scentree.co]

6. Geraniol | C10H18O | CID 637566 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. hazechem.com [hazechem.com]

8. nbinno.com [nbinno.com]

9. Linalool - Wikipedia [en.wikipedia.org]

10. sigmaaldrich.com [sigmaaldrich.com]

11. Geraniol - Wikipedia [en.wikipedia.org]

12. (R)-(-)- linalool & (S)-(+)-linalool [leffingwell.com]

13. Structure-odor relationships of linalool, linalyl acetate and their corresponding
oxygenated derivatives - PMC [pmc.ncbi.nlm.nih.gov]

14. benchchem.com [benchchem.com]

15. scent.vn [scent.vn]

16. researchgate.net [researchgate.net]

17. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing
News [news.skinobs.com]

18. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]

19. media.timtul.com [media.timtul.com]

20. Odor detection threshold - Wikipedia [en.wikipedia.org]

21. Odor threshold: Significance and symbolism [wisdomlib.org]

22. goldbook.iupac.org [goldbook.iupac.org]

23. mdpi.com [mdpi.com]

24. jcanoingenieria.com [jcanoingenieria.com]

25. scielo.br [scielo.br]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Nopol
https://www.scentree.co/en/Linalool.html
https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/163333
https://www.scentree.co/en/Geraniol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Geraniol
https://hazechem.com/storage/images/products/pdf_files/1725445487_pdf.pdf
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/understanding-geraniols-properties-for-perfume-and-flavor-manufacturers-vg
https://en.wikipedia.org/wiki/Linalool
https://www.sigmaaldrich.com/JP/en/sds/sial/48798?userType=undefined
https://en.wikipedia.org/wiki/Geraniol
http://www.leffingwell.com/chirality/linalool.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594031/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594031/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Odor_Thresholds_Linalool_vs_its_Oxides.pdf
https://scent.vn/en/pages/compound/geraniol-30
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://media.timtul.com/media/beautyclusterbarcelona/22Nov_I_Olfasense_20231213114832.pdf
https://en.wikipedia.org/wiki/Odor_detection_threshold
https://www.wisdomlib.org/concept/odor-threshold
https://goldbook.iupac.org/terms/view/15940
https://www.mdpi.com/2079-9284/5/4/62
https://jcanoingenieria.com/catalogo/Notas%20de%20aplicaciones/Salud%20y%20bellleza/The%20Characterization%20of%20Perfume%20Fragrances%20Using%20GCMS%20Application%20Note.pdf.pdf
https://www.scielo.br/j/jbchs/a/rVMTDMTM8Ck57wb5bVYxwhJ/?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


26. pubs.acs.org [pubs.acs.org]

27. iltusa.com [iltusa.com]

28. orchadia.org [orchadia.org]

29. Chemical stability and in chemico reactivity of 24 fragrance ingredients of concern for
skin sensitization risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Nopol vs. other terpene alcohols (e.g., linalool, geraniol)
in fragrance applications.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044374#nopol-vs-other-terpene-alcohols-e-g-linalool-
geraniol-in-fragrance-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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